Cas no 444282-48-8 ((5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one)
(5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties
Names and Identifiers
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- (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
- (5Z)-3-(4-methylphenyl)-5-(pyridin-2-ylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
- 4-Thiazolidinone, 3-(4-methylphenyl)-5-(2-pyridinylmethylene)-2-thioxo-
- (Z)-5-(pyridin-2-ylmethylene)-2-thioxo-3-(p-tolyl)thiazolidin-4-one
- F1668-0164
- 5-(Pyridin-2-ylmethylene)-2-thioxo-3-(p-tolyl)thiazolidin-4-one
- AKOS002229536
- (5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
- 444282-48-8
-
- Inchi: 1S/C16H12N2OS2/c1-11-5-7-13(8-6-11)18-15(19)14(21-16(18)20)10-12-4-2-3-9-17-12/h2-10H,1H3
- InChI Key: PMAKCBWGHBBQRK-UHFFFAOYSA-N
- SMILES: S1C(=CC2=NC=CC=C2)C(=O)N(C2=CC=C(C)C=C2)C1=S
Computed Properties
- Exact Mass: 312.03910536g/mol
- Monoisotopic Mass: 312.03910536g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 90.6Ų
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 485.1±55.0 °C(Predicted)
- pka: 0.96±0.19(Predicted)
(5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1668-0164-2μmol |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-5μmol |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-10μmol |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-20μmol |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-1mg |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-2mg |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-3mg |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-4mg |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-5mg |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1668-0164-10mg |
(5Z)-3-(4-methylphenyl)-5-[(pyridin-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
444282-48-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
(5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one Related Literature
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1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one
Comprehensive Overview of (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 444282-48-8)
The compound (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 444282-48-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. This thiazolidinone derivative features a unique structural framework combining a pyridine ring and a methylphenyl group, which contribute to its diverse chemical properties and potential applications. Researchers are particularly interested in its biological activity, molecular interactions, and synthetic versatility.
One of the most compelling aspects of (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one is its role in drug discovery. The thiazolidinone core is known for its pharmacological relevance, often associated with anti-inflammatory, antimicrobial, and anticancer properties. The presence of the pyridinylmethylidene moiety enhances its ability to interact with biological targets, making it a promising candidate for the development of novel therapeutic agents. Recent studies have explored its potential in modulating enzyme activity and inhibiting pathogenic growth, aligning with the growing demand for new antimicrobial solutions in the face of rising antibiotic resistance.
In addition to its pharmaceutical applications, CAS No. 444282-48-8 has shown promise in material science. Its conjugated system and sulfur-containing functional groups make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and conductive polymers. The compound’s ability to form stable complexes with metals also opens doors for applications in catalysis and sensor technology. These attributes are particularly relevant in today’s push for sustainable and high-performance materials.
The synthesis of (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one typically involves multi-step organic reactions, including condensation, cyclization, and functional group modification. Researchers often employ microwave-assisted synthesis or green chemistry approaches to improve yield and reduce environmental impact. The compound’s structural characterization is commonly confirmed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure the purity and identity of the compound, which is critical for both research and industrial applications.
From a commercial perspective, the demand for CAS No. 444282-48-8 is steadily increasing, driven by its potential in pharmaceutical intermediates and specialty chemicals. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial researchers. The compound is often listed in chemical databases and catalogs under its systematic name or CAS number, making it accessible for global procurement. Its pricing and availability may vary depending on purity grades and batch sizes.
Safety and handling of (5Z)-3-(4-methylphenyl)-5-(pyridin-2-yl)methylidene-2-sulfanylidene-1,3-thiazolidin-4-one should adhere to standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) such as gloves and goggles is recommended during handling. Storage conditions typically involve cool, dry environments away from direct sunlight to maintain stability. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidelines on its use and disposal.
Looking ahead, the future of CAS No. 444282-48-8 appears bright, with ongoing investigations into its mechanistic pathways and applications in nanotechnology. As the scientific community continues to explore its potential, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and advanced materials. For those interested in its synthesis or applications, staying updated with the latest research publications and patent filings is highly recommended.
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